Cas no 50738-63-1 (methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate)
50738-63-1 structure
Product Name:methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate
CAS No:50738-63-1
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD12965034
CID:836097
PubChem ID:12721444
Update Time:2025-04-19
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-(aminomethyl)-, methyl ester, trans-
- (1r,4r)-methyl 4-(aminomethyl)cyclohexanecarboxylate
- 4-aminomethyl-cyclohexanecarboxylic acid methyl ester
- methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate
- SCHEMBL1670447
- CS-0183724
- trans-Methyl 4-(aminomethyl)cyclohexanecarboxylate
- Methyl trans-4-(aminomethyl)-cyclohexanecarboxylate
- AKOS015999880
- 4-(Aminomethyl)cyclohexanecarboxylic acid methyl ester
- SCHEMBL9885655
- 50738-63-1
- NSIXHHAVJIMVTD-UHFFFAOYSA-N
- 43087-37-2
- cis-Methyl4-(aminomethyl)cyclohexanecarboxylate
- BS-28699
- cyclohexanecarboxylic acid, 4-(aminomethyl)-, methyl ester, hydrochloride
- SCHEMBL13163197
- methyl 4-(aminomethyl)cyclohexanecarboxylate
- METHYL 4-(AMINOMETHYL)CYCLOHEXANE-1-CARBOXYLATE
- cis-Methyl 4-(aminomethyl)cyclohexanecarboxylate
- E83574
- SB75234
- TS-02331
- NSIXHHAVJIMVTD-ZKCHVHJHSA-N
- Methyl trans-4-(aminomethyl)cyclohexanecarboxylate
- methyl 4-aminomethylcyclohexanecarboxylate
- trans-4-Aminomethyl-cyclohexanecarboxylic acid methyl ester
- ALBB-016164
- SCHEMBL9885072
- Cyclohexanecarboxylicacid, 4-(aminomethyl)-, methyl ester
- AKOS015851379
- Cyclohexanecarboxylic acid, 4-(aminomethyl)-, methyl ester, cis-
- SCHEMBL1233032
- 23199-14-6
- EN300-872853
-
- MDL： MFCD12965034
- Inchi： 1S/C9H17NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8H,2-6,10H2,1H3
- InChI Key： NSIXHHAVJIMVTD-UHFFFAOYSA-N
- SMILES： O(C)C(C1CCC(CN)CC1)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.3Ų
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D239070-1g |
(1R,4R)-Methyl 4-(aminomethyl)cyclohexanecarboxylate |
50738-63-1 | 95% | 1g |
$325 | 2024-08-03 | |
| eNovation Chemicals LLC | D239070-5g |
(1R,4R)-Methyl 4-(aminomethyl)cyclohexanecarboxylate |
50738-63-1 | 95% | 5g |
$685 | 2024-08-03 | |
| Enamine | EN300-872853-0.05g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 0.05g |
$359.0 | 2024-05-21 | |
| Enamine | EN300-872853-0.1g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 0.1g |
$376.0 | 2024-05-21 | |
| Enamine | EN300-872853-0.25g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 0.25g |
$393.0 | 2024-05-21 | |
| Enamine | EN300-872853-0.5g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 0.5g |
$410.0 | 2024-05-21 | |
| Enamine | EN300-872853-1.0g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 1.0g |
$428.0 | 2024-05-21 | |
| Enamine | EN300-872853-2.5g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 2.5g |
$838.0 | 2024-05-21 | |
| Enamine | EN300-872853-5.0g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 5.0g |
$1240.0 | 2024-05-21 | |
| Enamine | EN300-872853-10.0g |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate |
50738-63-1 | 95% | 10.0g |
$1839.0 | 2024-05-21 |
methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
50738-63-1 (methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate) Related Products
- 23199-14-6(Cyclohexanecarboxylicacid, 4-(aminomethyl)-, methyl ester)
- 43087-37-2(Cyclohexanecarboxylic acid, 4-(aminomethyl)-, methyl ester, cis-)
- 746570-89-8(Bicyclo[2.2.2]octane-2-carboxylic acid, 6-amino-, methyl ester, (1R,2S,4S,6S)-rel-)
- 35879-53-9(ethyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate)
- 29275-88-5(methyl trans-4-(aminomethyl)cyclohexanecarboxylate;hydrochloride)
- 28345-57-5(methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate;hydrochloride)
- 1408235-16-4(methyl trans-3-(aminomethyl)cyclohexanecarboxylate)
- 2042171-23-1(Cyclohexanecarboxylic acid, 4-amino-3-methyl-, methyl ester)
- 54640-02-7(methyl 4-(aminomethyl)cyclohexanecarboxylate;hydrochloride)
- 54202-09-4(Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate)
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